Cas no 1804156-29-3 (2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole)

• Product Name: 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole
• CAS No: 1804156-29-3
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4824286
• Update Time: 2025-10-28

2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4ClF3N2/c9-8-13-4-2-1-3(10)5(7(11)12)6(4)14-8/h1-2,7H,(H,13,14)
• InChI Key： SFORYWPGRHXQLV-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C(F)F)=C(C=CC=2N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole

Introduction to 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole (CAS No. 1804156-29-3)

2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1804156-29-3, is a fluorinated benzimidazole derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules known for their broad spectrum of biological activities, making them valuable scaffolds for drug discovery and development. The presence of multiple fluorine atoms and a chloro substituent in its structure imparts unique electronic and steric properties, which can be leveraged to modulate its interactions with biological targets.

The benzimidazole core is a privileged structural motif in medicinal chemistry, widely recognized for its role in the design of bioactive molecules. It is found in numerous approved drugs, including antiviral, anticancer, and antimicrobial agents. The introduction of fluorine atoms at the 4- and 5-positions, along with a chloro group at the 2-position, enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its pharmacokinetic profile. Additionally, the electron-withdrawing nature of these substituents can influence the reactivity and binding affinity of the compound towards its intended targets.

In recent years, 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By targeting specific kinases, it is possible to develop treatments that modulate these pathways and restore normal cellular function.

Recent studies have demonstrated that fluorinated benzimidazoles exhibit potent inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The fluorine atoms in 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole are believed to enhance binding interactions by increasing the rigidity of the molecule and improving its ability to fit into the active site of the target enzyme. Furthermore, the chloro substituent can participate in hydrogen bonding or other non-covalent interactions, further stabilizing the enzyme-inhibitor complex.

Another area where 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting key viral enzymes or proteins can prevent infection or reduce viral load. Benzimidazole derivatives have been explored as inhibitors of viral proteases and polymerases due to their ability to bind to these enzymes and block their activity. The structural features of 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole, particularly its fluorinated aromatic system, make it an attractive candidate for designing novel antiviral drugs.

Furthermore, this compound has been investigated for its potential as an agrochemical agent. The agricultural sector faces constant challenges in protecting crops from pests and diseases, necessitating the development of new pesticides with improved efficacy and environmental safety. Fluorinated benzimidazoles have shown promise as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The unique chemical properties of 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole make it a potential lead compound for developing next-generation agrochemicals that offer enhanced performance while minimizing ecological impact.

The synthesis of 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by functional group transformations such as fluorination and chlorination. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the benzimidazole core efficiently.

In conclusion, 2-Chloro-4-difluoromethyl-5-fluoro-1H-benzimidazole (CAS No. 1804156-29-3) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for designing molecules that target kinases, viruses, and plant pathogens. Ongoing research continues to explore new derivatives and applications for this compound, highlighting its importance as a building block in modern drug discovery and agricultural science.